Ethyl 2-[(3,4-difluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(3,4-difluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C19H14F2N2O3S/c1-2-26-18(25)16-15(11-6-4-3-5-7-11)22-19(27-16)23-17(24)12-8-9-13(20)14(21)10-12/h3-10H,2H2,1H3,(H,22,23,24)
• InChI Key: GLTQWFNFXOFQIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC(=C(C=C2)F)F)C3=CC=CC=C3
• Molecular Formula: C19H14F2N2O3S
• Molecular Weight: 388.4 g/mol
• CAS No.: 312605-13-3

Description

Ethyl 2-[(3,4-difluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C19H14F2N2O3S and its molecular weight is 388.39. The purity is usually 95%.
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Scientific Research Applications

Overview

Ethyl 2-[(3,4-difluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate is a compound of interest in the field of organic chemistry and medicinal chemistry, owing to its structural complexity and potential for various biological activities. Despite the search, direct scientific research applications specific to this compound were not found in the available literature. However, understanding the applications of related compounds and the functional groups present in this compound can offer insights into its possible applications.

Potential Applications Derived from Structural Analogues

• Benzothiazole Derivatives

  Benzothiazoles, including compounds like this compound, are known for their wide range of biological activities. They have been studied for their antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. Certain 2-arylbenzothiazoles are also being explored as potential antitumor agents due to their ability to interact with biological targets. Given these activities, this compound could be explored for similar pharmacological properties (Kamal et al., 2015).

• Chemical Synthesis and Drug Development

  The structural complexity of this compound makes it a candidate for the synthesis of heterocyclic compounds. Heterocycles are core structures in many pharmaceutical drugs, and this compound's unique functional groups suggest it could be a precursor or intermediate in the synthesis of new therapeutic agents.

• Antioxidant and Anti-inflammatory Agents

  Research focusing on benzofused thiazole derivatives indicates their potential as antioxidant and anti-inflammatory agents. Given the structural relation, this compound might also exhibit these properties and could be a subject of study for developing new treatments (Raut et al., 2020).